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Compound of Interest

Compound Name: cis-1,2-Cyclopentanediol

Cat. No.: B1582340 Get Quote

Essential Safety and Handling Guide for cis-1,2-
Cyclopentanediol
This guide provides immediate safety, operational, and disposal protocols for laboratory

professionals handling cis-1,2-Cyclopentanediol. Adherence to these procedures is crucial for

ensuring a safe laboratory environment and proper chemical management.

Personal Protective Equipment (PPE)
When handling cis-1,2-Cyclopentanediol, the following personal protective equipment is

essential to minimize exposure and ensure personal safety.

Eye and Face Protection: Wear appropriate protective eyeglasses or chemical safety

goggles.[1][2]

Hand Protection: Chemical-resistant gloves, such as nitrile gloves, are required to prevent

skin contact.[2][3] Gloves should be inspected before use and properly removed and

discarded after handling.

Skin and Body Protection: A standard laboratory coat or long-sleeved clothing is

recommended to prevent skin exposure.[2][4]

Respiratory Protection: Under normal conditions with adequate ventilation, respiratory

protection is not typically required.[1] However, if working in a poorly ventilated area or if
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irritation is experienced, a NIOSH-approved respirator should be used.[3][5]

Operational Plan: Step-by-Step Handling
Procedures
Follow these steps to ensure the safe handling of cis-1,2-Cyclopentanediol from reception to

use.

Receiving and Inspection: Upon receipt, inspect the container for any signs of damage or

leaks. Ensure the container is clearly labeled.

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area.[2] Keep

away from incompatible materials such as strong oxidizing agents, acids, acid anhydrides,

and acid chlorides.[1][5] The substance is hygroscopic, so protection from moisture is

important.[1][5]

Preparation and Handling:

Work in a well-ventilated area, such as a chemical fume hood.[2][3]

Ensure an eyewash station and safety shower are readily accessible.[2]

Avoid direct contact with skin and eyes.[1][3] Do not breathe mist, vapors, or spray.[1][3]

Wash hands thoroughly after handling the product, before breaks, and at the end of the

workday.[1]

In Case of a Spill:

Evacuate personnel from the immediate area.

Wear appropriate PPE as outlined above.

For small spills, absorb the material with an inert, non-combustible absorbent material

(e.g., sand, earth, vermiculite).

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.echemi.com/sds/cis-1-2-cyclohexanediol-pd180810130217.html
https://www.fishersci.com/store/msds?partNumber=AC185490050&productDescription=1+3-CYCLOPENTANEDIOL+MI+5GR1&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b1582340?utm_src=pdf-body
https://pim-resources.coleparmer.com/sds/60842.pdf
https://www.fishersci.com/store/msds?partNumber=AC310290050&productDescription=CIS-1+2-CYCLOPENTANEDIOL+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC185490050&productDescription=1+3-CYCLOPENTANEDIOL+MI+5GR1&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC310290050&productDescription=CIS-1+2-CYCLOPENTANEDIOL+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC185490050&productDescription=1+3-CYCLOPENTANEDIOL+MI+5GR1&vendorId=VN00032119&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/60842.pdf
https://www.echemi.com/sds/cis-1-2-cyclohexanediol-pd180810130217.html
https://pim-resources.coleparmer.com/sds/60842.pdf
https://www.fishersci.com/store/msds?partNumber=AC310290050&productDescription=CIS-1+2-CYCLOPENTANEDIOL+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.echemi.com/sds/cis-1-2-cyclohexanediol-pd180810130217.html
https://www.fishersci.com/store/msds?partNumber=AC310290050&productDescription=CIS-1+2-CYCLOPENTANEDIOL+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.echemi.com/sds/cis-1-2-cyclohexanediol-pd180810130217.html
https://www.fishersci.com/store/msds?partNumber=AC310290050&productDescription=CIS-1+2-CYCLOPENTANEDIOL+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1582340?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Collect the absorbed material and place it into a suitable, labeled container for disposal.[1]

[3]

Ventilate the area and wash the spill site after material pickup is complete.

Disposal Plan
Proper disposal of cis-1,2-Cyclopentanediol and its containers is critical to prevent

environmental contamination and ensure regulatory compliance.

Waste Characterization: Chemical waste generators must determine if the discarded

chemical is classified as hazardous waste.[1]

Regulatory Compliance: All disposal activities must adhere to local, regional, and national

hazardous waste regulations.[1] Consult your institution's Environmental Health and Safety

(EHS) department for specific guidance.

Container Disposal: Empty containers should be triple-rinsed with a suitable solvent. The

rinsate should be collected and disposed of as chemical waste. Do not reuse empty

containers.

Disposal Method: Dispose of the chemical waste through a licensed professional waste

disposal service. Do not empty into drains or release into the environment.[1]

Quantitative Data Summary
The following table summarizes the key quantitative data for cis-1,2-Cyclopentanediol. It is
important to note that occupational exposure limits have not been established by major

regulatory bodies.[1]
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Property Value Source

Molecular Formula C₅H₁₀O₂ [6][7]

Molecular Weight 102.13 g/mol [6][8]

CAS Number 5057-98-7 [6]

Melting Point 32 - 33 °C / 89.6 - 91.4 °F [1]

Boiling Point
83 - 84 °C / 181.4 - 183.2 °F @

5 mmHg
[1]

Flash Point > 110 °C / > 230 °F [1][5]

Occupational Exposure Limits Not Established [1]

Experimental Workflow Diagram
The following diagram illustrates the standard workflow for handling cis-1,2-Cyclopentanediol
in a laboratory setting.
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Caption: Workflow for safe handling of cis-1,2-Cyclopentanediol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1582340?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

